Tert-butyl 6-amino-7,7,7-trifluoroheptanoate

• IUPAC Name: tert-butyl 6-amino-7,7,7-trifluoroheptanoate
• InChI: InChI=1S/C11H20F3NO2/c1-10(2,3)17-9(16)7-5-4-6-8(15)11(12,13)14/h8H,4-7,15H2,1-3H3
• InChI Key: BBNSLHNLUZUUJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCCCC(C(F)(F)F)N
• Molecular Formula: C11H20F3NO2
• Molecular Weight: 255.28 g/mol

Description

Tert-butyl compounds are organic compounds containing the tert-butyl functional group. They are often used in the synthesis of various organic compounds, including pharmaceuticals and polymers.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic methods. For example, the structure of tert-butylamine, a related compound, has been determined.

Chemical Reactions Analysis

Tert-butyl compounds can participate in a variety of chemical reactions. For instance, tert-butylamine is used as an intermediate in the preparation of the sulfenamides.

Physical And Chemical Properties Analysis

Tert-butyl compounds generally have unique physical and chemical properties. For example, tert-butylamine is a colorless liquid with a typical amine-like odor.

Mechanism of Action

The mechanism of action of a compound depends on its chemical structure and the system in which it is used. For example, in biological systems, the mechanism of action often involves interaction with biological macromolecules.

Safety and Hazards

Tert-butyl compounds can pose various safety hazards. For example, tert-butylamine is highly flammable, harmful if swallowed, causes severe skin burns and eye damage, toxic if inhaled, may cause respiratory irritation, and may cause damage to organs through prolonged or repeated exposure.

Future Directions

The future directions in the study of tert-butyl compounds could involve their use in the synthesis of new pharmaceuticals and polymers, as well as investigations into their physical and chemical properties.